Cas no 898648-12-9 (N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine
• CAS No: 898648-12-9
• MF: C₂₁H₂₁F₃N₆O₂
• MW: 446.425654172897
• CID: 5485760
• Update Time: 2025-08-05

N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-methoxyphenyl)-6-morpholin-4-yl-4-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazine-2,4-diamine
• N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C21H21F3N6O2/c1-31-17-7-3-6-16(13-17)26-19-27-18(28-20(29-19)30-8-10-32-11-9-30)25-15-5-2-4-14(12-15)21(22,23)24/h2-7,12-13H,8-11H2,1H3,(H2,25,26,27,28,29)
• InChI Key： QZPBQOJGSNLVTJ-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C([H])=C(C=1[H])N([H])C1=NC(N([H])C2C([H])=C([H])C([H])=C(C=2[H])OC([H])([H])[H])=NC(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine

Research Briefing on N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine (CAS: 898648-12-9)

The compound N2-(3-methoxyphenyl)-6-(morpholin-4-yl)-N4-3-(trifluoromethyl)phenyl-1,3,5-triazine-2,4-diamine (CAS: 898648-12-9) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of kinase inhibitors. This 1,3,5-triazine derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, structure-activity relationships, and biological evaluation against various molecular targets.

Recent synthetic approaches to this compound have demonstrated improved yields and purity through optimized reaction conditions. A 2023 study published in the Journal of Medicinal Chemistry reported a novel three-step synthesis route starting from cyanuric chloride, with key modifications in the nucleophilic aromatic substitution steps that improved overall yield to 78%. The presence of both morpholine and trifluoromethylphenyl moieties in the final structure contributes to enhanced solubility and target binding affinity, making this compound particularly interesting for drug development applications.

Biological evaluations have revealed potent inhibitory activity against several protein kinases, with IC50 values in the low nanomolar range for specific targets. Notably, the compound shows selective inhibition of certain receptor tyrosine kinases involved in cancer pathways, with preliminary in vitro studies demonstrating antiproliferative effects against various cancer cell lines. Molecular docking studies suggest that the trifluoromethylphenyl group plays a crucial role in binding to hydrophobic pockets of target proteins, while the morpholine moiety contributes to solubility and pharmacokinetic properties.

Pharmacokinetic studies in animal models indicate favorable absorption and distribution characteristics, with oral bioavailability estimated at 45-55% in rodent studies. The compound demonstrates reasonable metabolic stability, with the morpholine ring showing resistance to oxidative metabolism. However, recent findings suggest that the methoxyphenyl group may be subject to demethylation in vivo, which could potentially affect its pharmacological profile and requires further investigation.

Current research directions include structural optimization to improve selectivity and reduce potential off-target effects. Several analogs have been synthesized by modifying the methoxyphenyl or morpholine substituents, with preliminary results showing promising variations in potency and selectivity. The compound's potential applications extend beyond oncology, with emerging evidence suggesting activity in inflammatory and neurodegenerative disorders, though these avenues require more extensive validation.

Future research should focus on comprehensive toxicological evaluation and further mechanistic studies to fully understand its therapeutic potential. The compound's unique combination of structural features and biological activity positions it as an important lead compound for the development of novel kinase inhibitors, warranting continued investigation in both academic and industrial research settings.